Cas no 4670-16-0 (Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy-)
4670-16-0 structure
Product Name:Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy-
CAS No:4670-16-0
MF:C15H22O4
MW:266.332785129547
CID:1517782
Update Time:2024-08-24
Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy-
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- Inchi: 1S/C15H22O4/c1-3-4-5-6-7-8-11-9-12(19-2)10-13(16)14(11)15(17)18/h9-10,16H,3-8H2,1-2H3,(H,17,18)
- InChI Key: BEPMVOQYRLKNGJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(O)C=C(OC)C=C1CCCCCCC
Computed Properties
- Exact Mass: 266.15186
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Melting Point: 125-126 °C
- Boiling Point: 404.6±45.0 °C(Predicted)
- PSA: 66.76
- pka: 3.31±0.34(Predicted)
Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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